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Compound of Interest

Compound Name: Montbretin A

Cat. No.: B1261328 Get Quote

Essential Safety and Handling of Montbretin A
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory reagents is paramount. This document provides essential, immediate safety and

logistical information for the handling of Montbretin A, a promising acylated flavonol glycoside

with antidiabetic activity.[1] While Montbretin A is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), adherence to standard laboratory safety

protocols is crucial.[2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Montbretin A is provided in the

table below. This information is critical for proper handling, storage, and experimental use.
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Property Value Source

CAS Number 115712-92-0 [1][2]

Molecular Formula C₅₃H₆₄O₃₃ [1]

Molecular Weight 1229.1 g/mol [1]

Solubility
DMF: 1 mg/ml, DMSO: 2

mg/ml, PBS (pH 7.2): 2 mg/ml
[1]

Appearance Not specified in provided data

Melting Point Not specified in provided data

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Montbretin A is not

classified as hazardous.[2] The following table summarizes the hazard ratings.

Hazard Classification Rating Details

GHS Classification Not classified

The substance is not classified

according to the Globally

Harmonized System.[2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0
On a scale of 0-4, this

indicates minimal hazard.[2]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0
On a scale of 0-4, this

indicates minimal hazard.[2]

First Aid Measures[2]

General: No special measures are required.

After Inhalation: Move the person to fresh air. If they experience any complaints, consult a

doctor.
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After Skin Contact: The product is generally not irritating to the skin. Wash with soap and

water.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

Personal Protective Equipment (PPE) and Handling
Procedures
While Montbretin A has no specific GHS hazard classification, it is essential to follow standard

laboratory practices to minimize exposure and ensure a safe working environment.[2][3][4][5]

Core Personal Protective Equipment:

Lab Coat: A lab coat should be worn at all times to protect clothing and skin from potential

splashes.[3][4]

Gloves: Impermeable and resistant gloves should be worn when handling Montbretin A.[2]

While the SDS does not recommend a specific glove material due to a lack of testing, nitrile

gloves are a common and appropriate choice for handling general laboratory chemicals.[6]

Always wash hands after removing gloves.[3]

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from any

potential splashes or aerosols.[3][4][5][7]

Handling Workflow:

The following diagram illustrates the standard workflow for safely handling Montbretin A in a

laboratory setting.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Workspace Weigh/Measure Dissolve/Dilute Conduct Experiment Clean Workspace Dispose Waste Doff PPE
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Caption: Workflow for handling Montbretin A.

Disposal Plan:

Follow all federal, state, and local regulations for the disposal of chemical waste.

Do not allow the substance to enter sewers or surface/ground water.[2]

Contaminated materials should be disposed of as chemical waste according to institutional

guidelines.

Experimental Protocols Involving Montbretin A
While specific protocols for the safe handling of Montbretin A are not detailed beyond

standard laboratory procedures, published research describes its use in various experimental

contexts. These protocols provide insight into its application and the analytical methods used.

Example Experimental Use: Analysis by LC-MS

Montbretin A and its biosynthetic intermediates are often analyzed using Liquid

Chromatography-Mass Spectrometry (LC-MS). A typical procedure involves:

Metabolite Extraction: Extraction from biological samples (e.g., plant tissues) using a solvent

such as 50% methanol.[8]

Chromatographic Separation: Separation of metabolites using a C18 column with a gradient

elution profile. For example, a long-run elution profile might be used to improve the

separation of Montbretin A pathway intermediates.[9]

Mass Spectrometry Detection: Detection using an electrospray ionization source in negative

mode.[9]

Biosynthesis Pathway of Montbretin A

The biosynthesis of Montbretin A is a multi-step process that has been elucidated through

extensive research.[9][10][11][12] Understanding this pathway is crucial for researchers
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working on its metabolic engineering and production.
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Caption: Simplified Montbretin A biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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